Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Sulfaethoxypyridazine solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfaethoxypyridazine

CAS No.: 963-14-4

Cat. No.: S592505

Chemical Profile and Scientific Context

Sulfaethoxypyridazine is a sulfonamide antibiotic. The provided data offers indirect insights into its

properties, though not the specific numerical values you need.

Property Available Information / Context

CAS Registry 963-14-4 [1]

Number

Molecular C12H14N40OsS [1]

Formula

Related Sulfamethoxypyridazine (a structurally similar sulfonamide) has established solubility
Compound in ethyl acetate + ethanol mixtures [2].

Stability Note Sulfonamides as a class (e.g., sulfadiazine) are generally very stable in various
agueous solutions, including at different pH levels and temperatures, over extended
periods (e.g., 70 days) [3].

Experimental and Analytical Context
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While direct methodologies for sulfaethoxypyridazine are not detailed, the search results outline common

scientific approaches relevant to studying its behavior.

¢ Solubility Estimation: For sulfonamide drugs, methods like the extended Hansen approach are
used to estimate partial solubility parameters and predict solubility in different solvents. These models
can incorporate a Flory-Huggins size correction term for improved accuracy in irregular solutions [4].

¢ Stability Testing: General stability investigations for pharmaceuticals in solution follow parameters
like those outlined in ICH Q1A guidelines. This involves testing the compound under various
conditions, including different pH buffers, temperatures, and light exposure, with regular sampling
and analysis via techniques like HPLC-DAD/UV to track the concentration of the parent compound
over time [3].

¢ Analysis and Detection: Sulfaethoxypyridazine is listed among the analytes in research focused
on developing ultra-specific nanobodies for detecting the antibiotic sulfadimethoxine, highlighting its
relevance as a structural analog in analytical science [5].

The following diagram illustrates a generalized experimental workflow for assessing drug stability, based on

the protocols identified in the search results.
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A generalized workflow for drug stability testing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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